Oxiranemethanol, 3-methyl-3-(4,8,12-trimethyltridecyl)-

• CAS No.: 107438-44-8
• Molecular Formula: C20H40O2
• Molecular Weight: 312.5 g/mol
• IUPAC Name: [3-methyl-3-(4,8,12-trimethyltridecyl)oxiran-2-yl]methanol
• InChI: InChI=1S/C20H40O2/c1-16(2)9-6-10-17(3)11-7-12-18(4)13-8-14-20(5)19(15-21)22-20/h16-19,21H,6-15H2,1-5H3
• InChI Key: DSWPRMYGLZQURA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCCC(C)CCCC(C)CCCC1(C(O1)CO)C

Description

Oxiranemethanol, 3-methyl-3-(4,8,12-trimethyltridecyl)- is a useful research compound. Its molecular formula is C20H40O2 and its molecular weight is 312.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A three-necked flask of 2-liter capacity, fitted with a stirrer, reflux-condenser and thermometer, was charged with 463.6 g (1.57 moles) of phytol, 221.8 g (1.72 moles) of a 70% (by weight) aqueous solution of t-butyl hydroperoxide and 710 mg of vanadium pentoxide and the reaction was conducted at 90° C. for 6 hours. Then, 350.4 g of a 14% (by weight) aqueous solution of sodium sulfite was added and the mixture was stirred at room temperature for 30 minutes. The reaction mixture was transferred to a separatory funnel. The upper layer was mixed with the same volume of 1 N aqueous sodium hydroxide solution and stirred at room temperature and, then, extracted with n-hexane. The extract was washed with the same volume of water 3 times and the n-hexane was distilled off to give 467.0 g (yield 96%) of 2,3-epoxy-3,7,11,15-tetramethylhexadecan-1-ol.